Ethyl 1-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(3-chloro-1,4-dioxonaphthalen-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H18ClNO4/c1-2-24-18(23)11-7-9-20(10-8-11)15-14(19)16(21)12-5-3-4-6-13(12)17(15)22/h3-6,11H,2,7-10H2,1H3
• InChI Key: ZCMSHFUPDHQEHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C(=O)C3=CC=CC=C3C2=O)Cl
• Molecular Formula: C18H18ClNO4
• DSSTOX Substance ID: DTXSID501135673
• Molecular Weight: 347.8 g/mol
• CAS RN: 135127-54-7

Description

The compound “Ethyl 1-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)piperidine-4-carboxylate” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs due to its ability to mimic the basic structure of many biological molecules. The compound also contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the introduction of the naphthalene ring. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a naphthalene ring, and various functional groups including a carboxylate group. These structural features could influence the compound’s physical and chemical properties, as well as its potential biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of various functional groups in the molecule means it could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxylate group could make the compound acidic, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Synthesis and Photoreactivity

• Ethyl 1-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)piperidine-4-carboxylate derivatives have been synthesized and studied for their photoactive properties. These compounds have shown potential in the development of photosensitive materials when adsorbed onto aluminum supports (Berezhnaya, Shelkovnikov, & Korotaev, 2011).

Chemical Reactions and Compound Synthesis

• Research has focused on the Michael condensation of related compounds, contributing to the design of new hybrid polyoxaheterocyclic compounds. These studies explore the interactions of similar molecules under various conditions, leading to the formation of novel structures with potential applications in organic synthesis and drug discovery (Kanevskaya, Ivanova, Pchelintseva, & Fedotova, 2022).

Pharmaceutical Synthesis and Antibacterial Agents

• The compound has been used as an intermediate in the synthesis of Schiff bases, naphthyl thiopyrimidine, and pyrazolo[2,3‐a]‐benzo[h]quinazoline derivatives. These synthesized compounds have potential applications in the development of novel pharmaceuticals (Bondock, Khalifa, & Fadda, 2006).

Mechanism of Action

Target of Action

It’s known that similar compounds with 1,4-naphthoquinone and uracil moieties have been found to interact with the synthesis and function of nucleic acids .

Mode of Action

Compounds with similar structures have been found to exhibit antibacterial activity . They may interact with bacterial cells, disrupting essential processes and leading to cell death .

Biochemical Pathways

It’s known that similar compounds can interfere with the synthesis and function of nucleic acids, which are crucial for the survival and replication of cells .

Result of Action

The compound has been found to exhibit potent antibacterial activity in vitro . For instance, one of the synthesized compounds exhibited antibacterial activity comparable to that of the clinically useful antibacterial drug gentamicin against S. aureus and B. subtilis .

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its synthesis, studying its pharmacokinetics, and conducting preclinical and clinical trials.